3-(3-methoxyphenyl)-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3-methoxyphenyl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H25N3O3S2/c1-14-6-9-23(10-7-14)18(25)13-29-21-22-17-8-11-28-19(17)20(26)24(21)15-4-3-5-16(12-15)27-2/h3-5,12,14H,6-11,13H2,1-2H3
• InChI Key: FYTANBWHIKOHHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Antitumor Activity

A study detailed the synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, investigating their antitumor activity against various human cancer cell lines. Notably, several newly synthesized compounds demonstrated potent anticancer activities, comparable to that of doxorubicin, across different cancer cell lines, including human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Antifungal Effects

Another research focused on the synthesis of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound, demonstrating significant antifungal effects against Aspergillus terreus and Aspergillus niger, indicating potential development into useful antifungal agents (Jafar et al., 2017).

Novel Oxo Pyrimido Pyrimidine Derivatives

Research on the synthesis of novel oxo pyrimido pyrimidine derivatives revealed potential pharmacological and biological activities, showcasing the versatility of pyrimidine derivatives in drug development (Jadhav et al., 2022).

Anticonvulsant Activity

A study on the synthesis of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and their cyclization products found some compounds to exhibit anticonvulsant activity, offering insights into structure-activity relationships within this chemical class (Severina et al., 2019).

Safety And Hazards

This would involve a discussion of any safety concerns or hazards associated with the compound. This could include its toxicity, any precautions that need to be taken when handling it, and how to dispose of it safely.

Future Directions

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